Cas no 1797207-88-5 (N-(1-cyanocyclobutyl)-N-methyl-5-nitrothiophene-2-carboxamide)

• Product Name: N-(1-cyanocyclobutyl)-N-methyl-5-nitrothiophene-2-carboxamide
• CAS No: 1797207-88-5
• MF: C₁₁H₁₁N₃O₃S
• MW: 265.288340806961
• CID: 6424478
• PubChem ID: 75417625
• Update Time: 2025-06-09

N-(1-cyanocyclobutyl)-N-methyl-5-nitrothiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• AKOS034649321
• EN300-26680820
• Z878672932
• 1797207-88-5
• N-(1-cyanocyclobutyl)-N-methyl-5-nitrothiophene-2-carboxamide

• Inchi： 1S/C11H11N3O3S/c1-13(11(7-12)5-2-6-11)10(15)8-3-4-9(18-8)14(16)17/h3-4H,2,5-6H2,1H3
• InChI Key： BBSANOBULDONKS-UHFFFAOYSA-N
• SMILES： S1C(=CC=C1C(N(C)C1(C#N)CCC1)=O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 265.05211239g/mol
• Monoisotopic Mass: 265.05211239g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 421
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 118Ų

Additional information on N-(1-cyanocyclobutyl)-N-methyl-5-nitrothiophene-2-carboxamide

Introduction to N-(1-cyanocyclobutyl)-N-methyl-5-nitrothiophene-2-carboxamide (CAS No. 1797207-88-5)

N-(1-cyanocyclobutyl)-N-methyl-5-nitrothiophene-2-carboxamide, a compound with the CAS number 1797207-88-5, represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its complex molecular structure, has garnered attention for its potential applications in drug development and medicinal chemistry. The unique combination of functional groups, including a cyanocyclobutyl moiety and a nitrothiophene core, makes it a promising candidate for further investigation.

The chemical structure of N-(1-cyanocyclobutyl)-N-methyl-5-nitrothiophene-2-carboxamide consists of several key components that contribute to its reactivity and biological activity. The presence of a cyano group at the cyclobutyl ring enhances its ability to participate in various chemical reactions, while the methyl group provides steric hindrance and influences its overall solubility. The 5-nitrothiophene moiety is particularly noteworthy, as nitro compounds are well-known for their pharmacological properties and have been extensively studied for their potential therapeutic effects.

In recent years, there has been a growing interest in thiophene derivatives due to their diverse biological activities. Thiophenes, as heterocyclic compounds containing sulfur, have shown promise in various therapeutic areas, including antiviral, antibacterial, and anticancer applications. The nitro group in the thiophene ring further enhances these properties by increasing the compound's reactivity and allowing for further functionalization. This has led to numerous studies exploring the synthesis and characterization of novel nitrothiophene-based compounds.

N-(1-cyanocyclobutyl)-N-methyl-5-nitrothiophene-2-carboxamide has been synthesized through a multi-step process that involves the reaction of cyclobutanecarbonitrile with methyl 5-nitrothiophene-2-carboxylate. The synthesis pathway is designed to ensure high yield and purity, which are crucial for pharmaceutical applications. Advanced techniques such as chromatography and spectroscopy have been employed to confirm the structural integrity of the compound.

The pharmacological properties of N-(1-cyanocyclobutyl)-N-methyl-5-nitrothiophene-2-carboxamide have been the subject of extensive research. Initial studies have shown that this compound exhibits significant inhibitory activity against various enzymes and receptors involved in disease pathways. For instance, it has demonstrated potential as an inhibitor of enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are implicated in inflammation and pain management. Additionally, the compound has shown promise in inhibiting kinases involved in cancer cell proliferation.

One of the most intriguing aspects of N-(1-cyanocyclobutyl)-N-methyl-5-nitrothiophene-2-carboxamide is its ability to interact with biological targets at multiple levels. The presence of both polar and non-polar functional groups allows it to engage with proteins and nucleic acids in complex ways. This multifaceted interaction profile suggests that the compound may have broad-spectrum therapeutic applications. Further research is needed to fully elucidate its mechanism of action and to identify potential side effects.

The synthesis and characterization of N-(1-cyanocyclobutyl)-N-methyl-5-nitrothiophene-2-carboxamide have also contributed to advancements in synthetic methodology. The development of efficient synthetic routes for nitrothiophene derivatives provides valuable tools for medicinal chemists working on drug discovery programs. These methods can be adapted for the synthesis of other related compounds, thereby expanding the library of potential therapeutic agents.

In conclusion, N-(1-cyanocyclobutyl)-N-methyl-5-nitrothiophene-2-carboxamide (CAS No. 1797207-88-5) is a promising compound with significant potential in pharmaceutical applications. Its unique molecular structure and diverse biological activities make it an attractive candidate for further research and development. As our understanding of its pharmacological properties continues to grow, this compound is likely to play an important role in the discovery and development of new drugs.